Cas no 2138197-76-7 (1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic acid)

1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic acid is a heterocyclic compound featuring a pyridine core substituted with methyl groups at the 3- and 5-positions, linked to an azetidine ring bearing a carboxylic acid functionality. This structure confers versatility in medicinal chemistry and drug development, particularly as a building block for bioactive molecules. The azetidine moiety enhances conformational rigidity, potentially improving binding affinity in target interactions, while the carboxylic acid group allows for further derivatization or salt formation. The dimethylpyridine component may contribute to solubility and pharmacokinetic properties. Its well-defined structure makes it suitable for applications in scaffold design and intermediate synthesis for pharmaceuticals or agrochemicals.

1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic acid structure

2138197-76-7 structure

Product Name:1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic acid

CAS No:2138197-76-7

MF:C₁₁H₁₄N₂O₂

MW:206.241062641144

CID:5921688

PubChem ID:165463494

Update Time:2025-10-28

1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(3,5-dimethylpyridin-4-yl)azetidine-3-carboxylic acid
- 2138197-76-7
- EN300-781894
- 1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic acid
- Inchi： 1S/C11H14N2O2/c1-7-3-12-4-8(2)10(7)13-5-9(6-13)11(14)15/h3-4,9H,5-6H2,1-2H3,(H,14,15)
- InChI Key： RKHCJRAWHFRELM-UHFFFAOYSA-N
- SMILES： OC(C1CN(C2C(=CN=CC=2C)C)C1)=O

Computed Properties

Exact Mass: 206.105527694g/mol
Monoisotopic Mass: 206.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 53.4Å²

1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-781894-1.0g	1-(3,5-dimethylpyridin-4-yl)azetidine-3-carboxylic acid	2138197-76-7	95%	1.0g	$813.0	2024-05-22
Enamine	EN300-781894-0.05g	1-(3,5-dimethylpyridin-4-yl)azetidine-3-carboxylic acid	2138197-76-7	95%	0.05g	$683.0	2024-05-22
Enamine	EN300-781894-0.1g	1-(3,5-dimethylpyridin-4-yl)azetidine-3-carboxylic acid	2138197-76-7	95%	0.1g	$715.0	2024-05-22
Enamine	EN300-781894-0.25g	1-(3,5-dimethylpyridin-4-yl)azetidine-3-carboxylic acid	2138197-76-7	95%	0.25g	$748.0	2024-05-22
Enamine	EN300-781894-0.5g	1-(3,5-dimethylpyridin-4-yl)azetidine-3-carboxylic acid	2138197-76-7	95%	0.5g	$781.0	2024-05-22
Enamine	EN300-781894-2.5g	1-(3,5-dimethylpyridin-4-yl)azetidine-3-carboxylic acid	2138197-76-7	95%	2.5g	$1594.0	2024-05-22
Enamine	EN300-781894-5.0g	1-(3,5-dimethylpyridin-4-yl)azetidine-3-carboxylic acid	2138197-76-7	95%	5.0g	$2360.0	2024-05-22
Enamine	EN300-781894-10.0g	1-(3,5-dimethylpyridin-4-yl)azetidine-3-carboxylic acid	2138197-76-7	95%	10.0g	$3500.0	2024-05-22

1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic acid Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

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Additional information on 1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic acid

1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic Acid: A Comprehensive Overview

The compound 1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic acid, identified by the CAS number 2138197-76-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with an azetidine moiety and a carboxylic acid group. The presence of these functional groups imparts versatile chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of azetidine-containing compounds in drug discovery. The azetidine ring, a four-membered nitrogen-containing ring, is known for its ability to form stable hydrogen bonds and exhibit favorable pharmacokinetic properties. This makes it an attractive scaffold for designing bioactive molecules. In particular, the substitution pattern on the pyridine ring in 1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic acid has been shown to influence its biological activity significantly.

One of the most promising areas of research involving this compound is its potential application in neurodegenerative diseases. Preclinical studies have demonstrated that derivatives of this compound can modulate key enzymes associated with Alzheimer's disease, such as acetylcholinesterase (AChE). The ability to inhibit AChE suggests that this compound could be a lead candidate for developing new therapeutic agents targeting cognitive disorders.

In addition to its pharmacological applications, 1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic acid has also been explored for its role in cancer therapy. Research indicates that this compound may possess anti-proliferative properties against certain cancer cell lines. The mechanism of action appears to involve interference with cellular signaling pathways that are critical for tumor growth and metastasis.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to enhance the efficiency and yield of the reaction, making it more suitable for large-scale production. This advancement underscores the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex molecules in drug development.

From an environmental perspective, there is increasing interest in understanding the biodegradation and toxicity profiles of compounds like 1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic acid. Preliminary data suggest that this compound exhibits low toxicity towards non-target organisms, which is a favorable attribute for its potential use in agrochemicals or other environmental applications.

In conclusion, 1-(3,5-Dimethylpyridin-4-yl)azetidine-3-carboxylic acid stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activities make it a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing innovative solutions in medicine and beyond.